4-(2-Chlorophenyl)-2-hydroxypyridine, 95%
Overview
Description
4-(2-Chlorophenyl)-2-hydroxypyridine, also known as 4-CP2HP, is an organic compound with a molecular weight of 179.58 g/mol. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. It is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and agrochemicals. In addition, 4-CP2HP has been studied for its potential use in the treatment of various diseases, including cancer, cardiovascular disease, and inflammation.
Scientific Research Applications
4-(2-Chlorophenyl)-2-hydroxypyridine, 95% has been studied for its potential use in the treatment of various diseases. In particular, it has been studied for its potential use in the treatment of cancer, cardiovascular disease, and inflammation. In addition, 4-(2-Chlorophenyl)-2-hydroxypyridine, 95% has been studied for its ability to inhibit the growth of bacteria and fungi, as well as its ability to act as an antioxidant.
Mechanism of Action
The exact mechanism of action of 4-(2-Chlorophenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that 4-(2-Chlorophenyl)-2-hydroxypyridine, 95% works by inhibiting the activity of certain enzymes, such as tyrosinase and monoamine oxidase, which are involved in the metabolism of certain drugs. In addition, 4-(2-Chlorophenyl)-2-hydroxypyridine, 95% has been shown to have anti-inflammatory, anti-oxidant, and anti-bacterial properties.
Biochemical and Physiological Effects
4-(2-Chlorophenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to reduce inflammation, inhibit the growth of bacteria and fungi, and act as an antioxidant. In addition, 4-(2-Chlorophenyl)-2-hydroxypyridine, 95% has been shown to reduce the risk of cancer and cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 4-(2-Chlorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. For example, it is easily synthesized in a two-step process and has a high yield. In addition, it is relatively inexpensive and has a wide range of potential applications. However, there are some limitations to using 4-(2-Chlorophenyl)-2-hydroxypyridine, 95% in laboratory experiments. For example, it is not very stable and has a short shelf life. Additionally, it is toxic and must be handled with care.
Future Directions
There are a number of potential future directions for the use of 4-(2-Chlorophenyl)-2-hydroxypyridine, 95%. For example, further research is needed to understand its mechanism of action and to develop new applications for its use. Additionally, further research is needed to develop more efficient and cost-effective synthesis methods. Finally, further research is needed to explore the potential therapeutic applications of 4-(2-Chlorophenyl)-2-hydroxypyridine, 95%, such as its potential use in the treatment of cancer, cardiovascular disease, and inflammation.
Synthesis Methods
4-(2-Chlorophenyl)-2-hydroxypyridine, 95% can be synthesized in a two-step process. The first step involves the reaction of 2-chlorophenol with sodium hydroxide to form 2-chloro-1,4-dihydroxybenzene. This compound is then reacted with pyridine to form 4-(2-Chlorophenyl)-2-hydroxypyridine, 95%. The reaction is typically carried out under basic conditions at temperatures between 80-90°C. The yield of the reaction is typically greater than 95%.
properties
IUPAC Name |
4-(2-chlorophenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO/c12-10-4-2-1-3-9(10)8-5-6-13-11(14)7-8/h1-7H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKTUYHVIOMCNIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=O)NC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90682692 |
Source
|
| Record name | 4-(2-Chlorophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90682692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chlorophenyl)pyridin-2(1H)-one | |
CAS RN |
1261972-05-7 |
Source
|
| Record name | 2(1H)-Pyridinone, 4-(2-chlorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261972-05-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2-Chlorophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90682692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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